Cas no 14135-63-8 (2-phenyl-2,3-dihydropyridazin-3-one)

• Product Name: 2-phenyl-2,3-dihydropyridazin-3-one
• CAS No: 14135-63-8
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 165879
• PubChem ID: 151902
• Update Time: 2025-06-07

2-phenyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-Phenylpyridazin-3(2H)-one
• 2-phenylpyridazin-3-one
• 3(2H)-Pyridazinone,2-phenyl-
• PPYZ
• 2-Phenyl-3-pyridazinone
• 2-Phenyl-3(2H)-pyridazinone
• 2-phenyl-2,3-dihydropyridazin-3-one
• CS-0445979
• 2-phenyl-2H-pyridazin-3-one
• EN300-138501
• 14135-63-8
• DTXSID50161695
• AKOS006273367
• SCHEMBL3043828
• 3(2H)-Pyridazinone, 2-phenyl-
• 2-phenylpyridazinone

• Inchi： 1S/C10H8N2O/c13-10-7-4-8-11-12(10)9-5-2-1-3-6-9/h1-8H
• InChI Key： BFOMTEBFEFQJHY-UHFFFAOYSA-N
• SMILES： O=C1C=CC=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 172.06374
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 109-110 ºC
• Solubility: Very slightly soluble (0.81 g/l) (25 º C),
• PSA: 32.67